Cas no 104809-16-7 (Guanosine5'-(trihydrogen diphosphate), 7-methyl-, inner salt, monosodium salt (9CI))

• Product Name: Guanosine5'-(trihydrogen diphosphate), 7-methyl-, inner salt, monosodium salt (9CI)
• CAS No: 104809-16-7
• MF: C₁₁H₁₅N₅Na₂O₁₁P₂
• MW: 501.190765619278
• CID: 183366
• Update Time: 2025-10-18

Guanosine5'-(trihydrogen diphosphate), 7-methyl-, inner salt, monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Guanosine5'-(trihydrogen diphosphate), 7-methyl-, inner salt, monosodium salt (9CI)
• 7-METHYLGUANOSINE 5'-DIPHOSPHATE SODIUM SALT
• 7-Methyl-gdp
• 7-methylguanosine 5'-(trihydrogen diphosphate)
• 7-Methylguanosine 5'-diphosphate
• 7-methylguanosine 5'-diphosphate sodium
• 7-methyl-7,8-dihydroguanosine-5'-diphosphate
• 7-Methylguanosine 5'-diphosphate sodium salt >=92.5%

• Inchi： 1S/C11H17N5O11P2.2Na/c1-15-3-16(8-5(15)9(19)14-11(12)13-8)10-7(18)6(17)4(26-10)2-25-29(23,24)27-28(20,21)22;;/h3-4,6-7,10,17-18H,2H2,1H3,(H5-,12,13,14,19,20,21,22,23,24);;/q;2*+1/p-2/t4-,6-,7-,10-;;/m1../s1
• InChI Key： VSMXIKIFPKDZJA-IDIVVRGQSA-L
• SMILES： C12N=C(N=C([O-])C=1[N+](C)=CN2[C@H]1[C@H](O)[C@H](O)[C@@H](COP([O-])(=O)OP([O-])(=O)O)O1)N.[Na+].[Na+]

Computed Properties

• Exact Mass: 459.05577
• Monoisotopic Mass: 459.055629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 237

Experimental Properties

• Density: 2.42
• Boiling Point: 807.4°C at 760 mmHg
• Flash Point: 442.1°C
• Refractive Index: 1.868
• PSA: 236.94
• LogP: -2.05000

Guanosine5'-(trihydrogen diphosphate), 7-methyl-, inner salt, monosodium salt (9CI) Security Information

• WGK Germany：3
• Safety Term：WGK Germany 3
• Storage Condition：−20°C